methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate

• IUPAC Name: methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate
• InChI: InChI=1S/C8H7NO2S/c1-11-8(10)6-4-7-5(9-6)2-3-12-7/h2-4,9H,1H3
• InChI Key: SBBZXGMGOKVVOB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N1)C=CS2
• Molecular Formula: C8H7NO2S
• DSSTOX Substance ID: DTXSID00398873
• Molecular Weight: 181.21 g/mol
• CAS No.: 82782-85-2

Description

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate is a chemical compound with the molecular formula C8H7NO2S. It is a solid substance.

Synthesis Analysis

The alkylation of this compound with methyl iodide and allyl, propargyl, and benzyl bromides in the presence of sodium hydride in THF can afford the corresponding N-substituted derivatives.

Molecular Structure Analysis

The selectivity of acylation of 2-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid methyl ester under Friedel—Crafts reaction conditions in the presence of AlCl3 depends more on the electron density distribution in the complexes than on the structure parameters.

Chemical Reactions Analysis

The alkylation of this compound with methyl iodide and allyl, propargyl, and benzyl bromides in the presence of sodium hydride in THF afforded the corresponding N-substituted derivatives. Some reactions of the alkylation products were studied.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. Its molecular weight is 182.22. The compound has a melting point of 131-132°C.

Scientific Research Applications

Regioselective Acylation

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate's reactivity is significantly influenced by the choice of catalysts, acid chlorides, and solvents in acylation reactions. Notably, AlCl3 enables regioselective acylation at position 3, while SnCl4 directs the acylation to position 6 of the thienopyrrole structure (Yarovenko et al., 2003).

Synthesis of Photochromic Compounds

A groundbreaking study was conducted on the synthesis of thienopyrrole-based photochromic compounds, utilizing this compound as a foundational molecule. This research is pivotal for the development of new photo-responsive materials (Krayushkin et al., 2002).

N-Substitution Reactions

The compound's versatility is further demonstrated in its reactivity with various alkylating agents, leading to the formation of N-substituted derivatives. These reactions open avenues for diverse modifications and applications in heterocyclic chemistry (Torosyan et al., 2018).

Self-Condensation to Bis(Thienopyrrolyl)methanes

This compound undergoes self-condensation to form bis(thienopyrrolyl)methanes, a process that showcases its potential in the synthesis of complex organic compounds (Torosyan et al., 2018).

Synthesis of Carboxamides and Imidazole Derivatives

The compound's reactivity extends to forming a variety of carboxamides and imidazolyl derivatives, contributing to the development of new heterocyclic compounds with potential biological applications (Torosyan et al., 2018).

Development of Heterocyclic Combinatorial Libraries

This compound serves as a key molecule in the generation of novel heterocyclic combinatorial libraries, playing a crucial role in parallel solution-phase synthesis and the development of organic semiconductors (Ilyin et al., 2007).

Mechanism of Action

Target of Action

It’s known that this compound can be used for the synthesis of biologically active compounds of the thienopyrrole series , which suggests it may interact with various biological targets.

Mode of Action

The mode of action of methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate involves its alkylation with methyl iodide and allyl, propargyl, and benzyl bromides in the presence of sodium hydride in THF . This process affords the corresponding N-substituted derivatives .

Biochemical Pathways

It’s known that this compound provides basic scaffolds for the construction of π-conjugated fused systems for optoelectronics , suggesting it may influence pathways related to these systems.

Pharmacokinetics

The ADME properties of this compound are as follows :

Result of Action

It’s known that this compound can be used for the synthesis of biologically active compounds of the thienopyrrole series , suggesting it may have various molecular and cellular effects.

Action Environment

It’s known that the synthesis of this compound involves reactions that are sensitive to temperature and the presence of certain reagents , suggesting that these factors may influence its action.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3 Target Organs Respiratory system. The signal word for this compound is “Warning” and it has the GHS07 pictogram.

Future Directions

The compound and its derivatives are planned to be used as initial compounds for the synthesis of other structures. They can be used for the synthesis of biologically active compounds of the thieno-pyrrole series. They also provide basic scaffolds for the construction of π-conjugated fused systems for optoelectronics.

Biochemical Analysis

Biochemical Properties

Methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit lysine-specific demethylases, which are enzymes involved in the regulation of histone methylation . This interaction is significant because it can influence gene expression and potentially be used in oncology . Additionally, this compound has been reported to act as an allosteric inhibitor of hepatitis C virus NS5B polymerase, highlighting its antiviral potential .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, its inhibition of lysine-specific demethylases can lead to changes in histone methylation patterns, thereby affecting gene transcription . Moreover, its antiviral activity against hepatitis C virus suggests that it can interfere with viral replication processes within infected cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and proteins, to inhibit their activity. For instance, its interaction with lysine-specific demethylases involves binding to the enzyme’s active site, thereby preventing the demethylation of histones . This inhibition can lead to alterations in gene expression. Additionally, as an allosteric inhibitor of hepatitis C virus NS5B polymerase, it binds to a site distinct from the enzyme’s active site, causing conformational changes that reduce the enzyme’s activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions . Long-term exposure to the compound has been observed to cause sustained changes in cellular function, such as prolonged inhibition of lysine-specific demethylases, which can lead to lasting alterations in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to effectively inhibit target enzymes and proteins without causing significant toxicity . At higher doses, it may exhibit toxic or adverse effects, such as hepatotoxicity or nephrotoxicity . Threshold effects have also been observed, where a minimum effective dose is required to achieve the desired biochemical and cellular effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. For example, it may be metabolized by cytochrome P450 enzymes, which are responsible for the oxidative metabolism of many xenobiotics . This metabolism can affect the compound’s bioavailability and efficacy. Additionally, its interaction with lysine-specific demethylases can influence metabolic flux and metabolite levels within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in different cellular compartments . For instance, it may be transported into cells via organic anion transporters, which facilitate the uptake of various small molecules . Once inside the cell, it can bind to proteins that direct its distribution to specific organelles or cellular compartments .

Subcellular Localization

This compound exhibits specific subcellular localization patterns that influence its activity and function. It may be targeted to the nucleus, where it can interact with lysine-specific demethylases and affect histone methylation . Additionally, it may localize to the cytoplasm, where it can interact with viral polymerases and inhibit viral replication . Targeting signals and post-translational modifications, such as phosphorylation or ubiquitination, can direct the compound to specific subcellular compartments .

Synthesis routes and methods

Procedure details

4H-thieno[3,2-b]pyrrole-5-carboxylic acid (3.0 g, 17.9 mmol) was dissolved in anhydrous MeOH (50.0 mL) and cooled to 0° C. A solution (45.0 mL, 2 M in hexanes) of trimethylsilyldiazomethane (45 mL) was added in portions and the yellow color of the TMSCH2N2 remained. Stirring was continued for 10 min and then the excess TMSCH2N2 was quenched with acetic acid (5.0 mL). The solvent was removed with N2 stream, and the residue was chromatographed over silica gel (5%-40%, 30 min, EtOAc in heptane) to give methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate (2.8 g, 86% yield). 1H NMR (400 MHz, CD3Cl) δ ppm 3.90 (s, 3H) 6.95 (dd, J=5.32, 0.78 Hz, 1H) 7.13 (dd, J=1.88, 0.76 Hz, 1H) 7.33 (d, J=5.37 Hz, 1H) 9.02 (br. s, 1H).